Cas no 40596-69-8 (Methoprene)

• Product Name: Methoprene
• CAS No: 40596-69-8
• MF: C₁₉H₃₄O₃
• MW: 310.47146654129
• MDL: MFCD00072475
• CID: 89433
• PubChem ID: 329754504
• Update Time: 2025-10-30

Methoprene Chemical and Physical Properties

Names and Identifiers

• Methoprene
• ALTOSID(R)
• 11-METHOXY-3,7,11-TRIMETHYL-2E,4E-DODECADIENOIC ACID, ISOPROPYL ESTER
• METHOPRENE (TM)
• ISOPROPYL (2E,4E)-11-METHOXY-3,7,11-TRIMETHYL-2,4-DODECADIENOATE
• PRECOR
• ZR-515
• altosid
• altosidigr
• altosidsr10
• apex
• diacon
• dianex
• ent70460
• kabat
• manta
• minex
• oms1697
• pharoid
• Methoprene(TM) Solution
• 1-methylene-indan-4-ol
• 1-methylethyl (2E,4E)-11-methoxy-3,7,11-trimethyl-2,4-dodecadienoate
• isopropyl (E,E)-(RS)-11-methoxy-3,7,11-trimethyldodeca-2,4-dienoate
• isopropyl 11-methoxy-3,7,11-trimethyldodeca-2E,4E-1-dienoate
• Pharorid
• rac-propan-2-yl (2E,4E,7R)-11-methoxy-3,7,11-trimethyldodeca-2,4-dienoate
• (2E,4E)-3,7,11-Trimethyl-11-methoxydodeca-2,4-dienoic acid ethyl ester
• Altosid Liquid Larvicide
• Altosid XR
• Apex (pesticide)
• Apex 5E
• altosid igr
• Altosid SR 10

• MDL： MFCD00072475
• Inchi： 1S/C19H34O3/c1-15(2)22-18(20)14-17(4)11-8-10-16(3)12-9-13-19(5,6)21-7/h8,11,14-16H,9-10,12-13H2,1-7H3/b11-8+,17-14+
• InChI Key： NFGXHKASABOEEW-LDRANXPESA-N
• SMILES： CC(OC(/C=C(/C=C/CC(CCCC(OC)(C)C)C)\C)=O)C

Computed Properties

• Exact Mass: 310.25100
• Monoisotopic Mass: 310.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.9261 g/cm3 (20 ºC)
• Melting Point: <25 ºC
• Boiling Point: bp0.06 135-136°
• Flash Point: 162.4±17.8 °C
• Refractive Index: 1.4200 (estimate)
• Solubility: Almost insoluble (0.025 g/l) (25 º C),
• PSA: 35.53000
• LogP: 5.06200
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methoprene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H411
• Warning Statement： P261-P264-P273-P280-P304+P340+P312-P391
• Hazardous Material transportation number：UN3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36/37/38-51/53
• Safety Instruction： S26; S36; S60; S61
• RTECS：JR1685000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Toxicity：LD50 orally in rats: >34500 mg/kg (Siddall)
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Methoprene

Comprehensive Guide to Methoprene (CAS No. 40596-69-8): Applications, Benefits, and Environmental Impact

Methoprene (CAS No. 40596-69-8) is a widely used insect growth regulator (IGR) that plays a critical role in integrated pest management (IPM) systems. As a juvenile hormone analog, it disrupts the life cycle of insects by preventing larvae from maturing into adults. This mechanism makes it highly effective against pests like mosquitoes, fleas, and flies, while being relatively safe for non-target organisms. The compound's unique properties have made it a staple in agricultural, veterinary, and public health applications.

One of the most searched questions about Methoprene is "how does Methoprene work?" The answer lies in its ability to mimic juvenile hormones in insects. When applied, it binds to hormone receptors, halting metamorphosis and rendering the pests unable to reproduce. Unlike traditional insecticides, Methoprene doesn't kill adult insects but targets their developmental stages, reducing population growth over time. This specificity aligns with modern demands for eco-friendly pest control solutions, a trending topic in sustainable agriculture.

The versatility of Methoprene extends to its formulations, including sprays, granules, and slow-release briquettes. Users frequently search for "Methoprene products for home use," highlighting its adoption in residential settings. Common applications include pet flea treatments, mosquito control in water catchments, and stored grain protection. Its low toxicity to mammals (LD50 > 34,000 mg/kg in rats) and rapid environmental degradation make it a preferred choice for organic farming enthusiasts and regulatory-compliant industries.

Environmental safety is a hot-button issue, and Methoprene scores well due to its minimal bioaccumulation risk. Studies show it breaks down via photolysis and microbial action, with half-lives of 10–30 days in soil. However, searches like "is Methoprene safe for bees" reflect valid ecological concerns. While it exhibits low toxicity to honeybees (EPA Category III), experts recommend avoiding direct application during pollination periods. Such nuanced discussions dominate forums on pollinator protection, a key focus area for modern agrochemical research.

Innovations in Methoprene delivery systems are addressing contemporary challenges. Microencapsulated formulations now enhance stability against UV degradation—a solution to the "how to improve Methoprene longevity" query. Additionally, combination products with adulticides (e.g., pyrethroids) answer searches for "best synergistic pest control," offering immediate and long-term effects. These advancements cater to the growing demand for precision pest management in both urban and rural environments.

Regulatory status remains a top search topic, with queries like "is Methoprene EPA approved." The compound is registered in over 50 countries, including EPA approval under FIFRA. Its inclusion in WHO vector control programs underscores its global relevance. Recent research explores Methoprene's potential against invasive species like the Asian tiger mosquito, aligning with climate-change-driven pest expansion concerns—a trending subject in entomology circles.

For researchers, the physicochemical properties of Methoprene (CAS No. 40596-69-8) are equally significant. Its molecular structure (C19H34O3) features ester groups that facilitate hydrolysis at extreme pH levels, explaining its environmental compatibility. Analytical methods like HPLC-UV are commonly searched for "Methoprene residue testing," crucial for compliance with MRLs (maximum residue limits) in food crops—a critical aspect of food safety regulations.

Looking ahead, Methoprene continues evolving through nanotechnology applications. Nanoemulsions are being tested to enhance bioavailability against resistant mosquito strains—addressing the "future of IGR technology" searches. As consumers prioritize low-toxicity alternatives, this compound's role in replacing organophosphates and carbamates will likely expand, making it a cornerstone of next-generation pest management strategies.